Cas no 83972-30-9 (2(3H)-BENZOXAZOLONE, 7-CHLORO-)

• Product Name: 2(3H)-BENZOXAZOLONE, 7-CHLORO-
• CAS No: 83972-30-9
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• MDL: MFCD11845141
• CID: 3240508
• PubChem ID: 26368482
• Update Time: 2025-05-21

2(3H)-BENZOXAZOLONE, 7-CHLORO- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-BENZOXAZOLONE, 7-CHLORO-
• SCHEMBL4416973
• AC6894
• STL365611
• 7-chloro-1,3-benzoxazol-2(3H)-one
• PS-11797
• AKOS015831555
• 7-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole
• 7-Chlorobenzoxazol-2(3H)-one
• MFCD11845141
• SY130170
• 7-chloro-2,3-dihydro-1,3-benzoxazol-2-one
• 7-CHLORO-3H-1,3-BENZOXAZOL-2-ONE
• 7-chlorobenzo[d]oxazol-2(3H)-one
• 83972-30-9

• MDL： MFCD11845141
• Inchi： 1S/C7H4ClNO2/c8-4-2-1-3-5-6(4)11-7(10)9-5/h1-3H,(H,9,10)
• InChI Key： PKVSEKISDMDLAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(N2)=O

Computed Properties

• Exact Mass: 168.9930561g/mol
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 2(3H)-BENZOXAZOLONE, 7-CHLORO-

Introduction to 7-Chloro-2(3H)-Benzoxazolone (CAS No. 83972-30-9)

7-Chloro-2(3H)-benzoxazolone (CAS No. 83972-30-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 7-chloro-2(3H)-benzoxazolone consists of a benzoxazolone core with a chlorine substituent at the 7-position. The benzoxazolone scaffold is known for its biological activity and has been extensively studied for its potential in treating a range of diseases. The presence of the chlorine atom at the 7-position further enhances the compound's pharmacological properties, making it an attractive candidate for drug discovery and development.

Recent research has highlighted the multifaceted biological activities of 7-chloro-2(3H)-benzoxazolone. Studies have shown that this compound exhibits potent anti-inflammatory, antioxidant, and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, 7-chloro-2(3H)-benzoxazolone has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory disorders.

In addition to its anti-inflammatory properties, 7-chloro-2(3H)-benzoxazolone has demonstrated significant antioxidant activity. This is crucial in protecting cells from damage caused by reactive oxygen species (ROS), which are known to contribute to the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge ROS and upregulate antioxidant enzymes makes it a promising candidate for therapeutic intervention in these conditions.

The neuroprotective effects of 7-chloro-2(3H)-benzoxazolone have also been extensively studied. Research has shown that this compound can protect neurons from damage caused by oxidative stress and excitotoxicity. It has been found to reduce neuronal cell death and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 7-chloro-2(3H)-benzoxazolone may have potential as a neuroprotective agent in the treatment of these debilitating conditions.

Beyond its direct biological activities, 7-chloro-2(3H)-benzoxazolone has also been explored as a lead compound for the development of new drugs. Its structural features make it an excellent starting point for structure-activity relationship (SAR) studies, which aim to optimize its pharmacological properties for specific therapeutic applications. Researchers have synthesized various derivatives of 7-chloro-2(3H)-benzoxazolone, modifying the chlorine substituent or adding additional functional groups to enhance its potency and selectivity.

In preclinical studies, some of these derivatives have shown improved pharmacokinetic profiles and enhanced efficacy compared to the parent compound. For example, one derivative with an additional hydroxyl group at the 6-position exhibited enhanced brain penetration and prolonged half-life, making it a more suitable candidate for treating central nervous system (CNS) disorders.

The safety profile of 7-chloro-2(3H)-benzoxazolone is another important aspect that has been investigated. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, 7-chloro-2(3H)-benzoxazolone (CAS No. 83972-30-9) is a promising compound with a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to explore its potential applications in treating various diseases, with a focus on optimizing its therapeutic efficacy and safety profile.